1-(3-ethoxypropyl)-3-(1-ethyl-1H-indol-3-yl)urea
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Description
1-(3-ethoxypropyl)-3-(1-ethyl-1H-indol-3-yl)urea, also known as EPI-001, is a small molecule inhibitor of the androgen receptor (AR) that has shown promising results in preclinical studies as a potential treatment for prostate cancer. In
Scientific Research Applications
Synthesis and Structural Characterization
Research on urea derivatives often focuses on their synthesis and structural characterization due to their potential in drug development and material science. For instance, a study detailed the synthesis, crystal structure, and antitumor activities of a related compound, providing insights into its interactions with CDK4 protein, which could be relevant for cancer research (Hu et al., 2018). Similar methodologies could apply to the synthesis and analysis of "1-(3-ethoxypropyl)-3-(1-ethyl-1H-indol-3-yl)urea," suggesting its potential in antitumor activity studies.
properties
IUPAC Name |
1-(3-ethoxypropyl)-3-(1-ethylindol-3-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O2/c1-3-19-12-14(13-8-5-6-9-15(13)19)18-16(20)17-10-7-11-21-4-2/h5-6,8-9,12H,3-4,7,10-11H2,1-2H3,(H2,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWMPYWAMKDNAOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C2=CC=CC=C21)NC(=O)NCCCOCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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